Cas no 1249798-49-9 (4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol)

4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol structure
1249798-49-9 structure
Product Name:4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol
CAS No:1249798-49-9
MF:C9H17N3OS
MW:215.31578040123
CID:5197262
PubChem ID:61246265
Update Time:2023-11-24

4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-[(1,2,3-thiadiazol-4-ylmethyl)amino]pentan-1-ol
    • 2-(((1,2,3-Thiadiazol-4-yl)methyl)amino)-4-methylpentan-1-ol
    • 4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
    • 1-Pentanol, 4-methyl-2-[(1,2,3-thiadiazol-4-ylmethyl)amino]-
    • 4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol
    • Inchi: 1S/C9H17N3OS/c1-7(2)3-8(5-13)10-4-9-6-14-12-11-9/h6-8,10,13H,3-5H2,1-2H3
    • InChI Key: UIPQJUSXEFIMPI-UHFFFAOYSA-N
    • SMILES: S1C=C(CNC(CO)CC(C)C)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 157
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86.3

4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-167696-0.05g
4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
1249798-49-9
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$707.0 2023-09-20
Enamine
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4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
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EN300-167696-0.25g
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1249798-49-9
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Enamine
EN300-167696-0.5g
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Enamine
EN300-167696-1.0g
4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
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Enamine
EN300-167696-2.5g
4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
1249798-49-9
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Enamine
EN300-167696-5.0g
4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
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Enamine
EN300-167696-10.0g
4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01012397-1g
4-Methyl-2-[(1,2,3-thiadiazol-4-ylmethyl)amino]pentan-1-ol
1249798-49-9 95%
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Enamine
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